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Compound of Interest

Compound Name: H-DL-Glu(Ome)-OMe.HCI

Cat. No.: B079792

H-DL-Glu(Ome)-OMe.HCI: Technical Support
Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling, storage, and emergency procedures for
H-DL-Glu(Ome)-OMe.HCI.

Frequently Asked Questions (FAQSs)

Q1: What is H-DL-Glu(Ome)-OMe.HCI?

Al: H-DL-Glu(Ome)-OMe.HCI is the hydrochloride salt of the dimethyl ester of DL-glutamic
acid, a non-proteinogenic amino acid derivative. It is commonly used in peptide synthesis and
other biochemical applications.

Q2: What are the primary hazards associated with H-DL-Glu(Ome)-OMe.HCI?

A2: While specific toxicological data for H-DL-Glu(Ome)-OMe.HCI is limited, similar amino acid
hydrochlorides may cause irritation to the skin, eyes, and respiratory tract.[1] As a
hydrochloride salt, it may release hydrogen chloride gas upon decomposition, which is
corrosive.[2]

Q3: What personal protective equipment (PPE) should | wear when handling this compound?
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A3: It is mandatory to use appropriate personal protective equipment. This includes chemical
safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3] For procedures that
may generate dust, a NIOSH-approved respirator is recommended.[3]

Q4: How should I properly store H-DL-Glu(Ome)-OMe.HCI?

A4: Store the compound in a tightly sealed container in a dry, cool, and well-ventilated area.[4]
Recommended storage temperatures are typically between 2-8°C.[5]

Q5: What should | do in case of a spill?

A5: In the event of a spill, evacuate the area and ensure adequate ventilation. Avoid generating
dust. Carefully sweep up the solid material and place it into a labeled, sealed container for
disposal.[6]

Troubleshooting Guide

Issue Possible Cause Solution

Discard the compound as its
Compound has discolored or Improper storage (exposure to purity may be compromised.
appears clumpy. moisture or light). Ensure proper storage

conditions for new stock.

) ] Use a fresh sample of the
Unexpected experimental Compound degradation due to ) )
) i compound. Verify the purity of
results. improper handling or storage. ) ]
the compound if possible.

Move to an area with fresh air.

) ) o For future handling, use a
Mild respiratory irritation when ) ) ) )
) Inhalation of fine particles. chemical fume hood and
handling the powder. ) )
appropriate respiratory

protection.[1]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bzl_Gln_Ome_HCl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bzl_Gln_Ome_HCl.pdf
https://www.benchchem.com/product/b079792?utm_src=pdf-body
https://www.echemi.com/sds/h-d-gluome-ome-hcl-pd180521122236.html
https://www.chemwhat.com/l-glutamic-acid-dimethyl-ester-hydrochloride-cas-23150-65-4/
https://www.echemi.com/sds/h-glu-ome-pid_Rock11696.html
https://aksci.com/sds/7146AH_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Property Value Reference
Molecular Formula C7H14CINOa [4]
Molecular Weight 211.64 g/mol [4]
Appearance White to off-white solid [2]
Storage Temperature 4°C [4]

Experimental Protocols
Safe Handling Protocol

o Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood.[7]

o Don PPE: Wear appropriate personal protective equipment, including safety goggles, a lab
coat, and chemical-resistant gloves.[3]

e Weighing: To minimize dust formation, handle the solid carefully. Use a spatula to transfer
the compound.

e Dissolving: When preparing solutions, slowly add the compound to the solvent. If diluting the
acid component, always add acid to water, never the other way around.[8]

o Post-Handling: After handling, wash your hands thoroughly. Clean all equipment and the
work area.

Spill Cleanup Protocol

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated.
o Wear PPE: Don appropriate PPE, including respiratory protection if dust is present.[6]
» Containment: Prevent the spill from spreading.

o Cleanup: Gently sweep the solid material into a designated waste container, avoiding dust
generation.[6]
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» Decontamination: Clean the spill area with a suitable solvent and dispose of the cleaning
materials as hazardous waste.

e Reporting: Report the spill to your institution's safety officer.

Visual Guides
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Caption: Spill Response Workflow for H-DL-Glu(Ome)-OMe.HCI.
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Caption: Key Safety Precautions for H-DL-Glu(Ome)-OMe.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [H-DL-Glu(Ome)-OMe.HCI handling, storage, and safety
procedures.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079792#h-dl-glu-ome-ome-hcl-handling-storage-and-
safety-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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